Cas no 872283-78-8 (4-(Phenoxymethyl)benzylamine)

4-(Phenoxymethyl)benzylamine structure

4-(Phenoxymethyl)benzylamine structure

Product Name:4-(Phenoxymethyl)benzylamine

CAS No:872283-78-8

MF:C₁₄H₁₅NO

MW:213.275003671646

CID:1866686

Update Time:2023-12-15

4-(Phenoxymethyl)benzylamine Chemical and Physical Properties

Names and Identifiers

- 4-(Phenoxymethyl)benzylamine
- SBB094819
- 4-phenoxymethyl-benzylamine
- SureCN921785
- [4-(phenoxymethyl)phenyl]methylamine
- CTK5F8117
- AGN-PC-0167HZ
- [4-(phenoxymethyl)phenyl]methanamine
- 4-(Phenoxymethyl)benzenemethanamine (ACI)
- Benzylamine, p-phenoxymethyl- (2CI)
- Inchi： 1S/C14H15NO/c15-10-12-6-8-13(9-7-12)11-16-14-4-2-1-3-5-14/h1-9H,10-11,15H2
- InChI Key： UFXUNJSPYPLGOF-UHFFFAOYSA-N
- SMILES： O(CC1C=CC(CN)=CC=1)C1C=CC=CC=1

Computed Properties

Exact Mass: 213.11500

Experimental Properties

PSA: 35.25000
LogP: 3.42460

4-(Phenoxymethyl)benzylamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-39799-0.05g	[4-(phenoxymethyl)phenyl]methanamine	872283-78-8		0.05g	$64.0	2023-02-10
Enamine	EN300-39799-0.1g	[4-(phenoxymethyl)phenyl]methanamine	872283-78-8		0.1g	$96.0	2023-02-10
Enamine	EN300-39799-0.25g	[4-(phenoxymethyl)phenyl]methanamine	872283-78-8		0.25g	$136.0	2023-02-10
Enamine	EN300-39799-0.5g	[4-(phenoxymethyl)phenyl]methanamine	872283-78-8		0.5g	$256.0	2023-02-10
Enamine	EN300-39799-1.0g	[4-(phenoxymethyl)phenyl]methanamine	872283-78-8		1g	$0.0	2023-06-07
Enamine	EN300-39799-2.5g	[4-(phenoxymethyl)phenyl]methanamine	872283-78-8		2.5g	$697.0	2023-02-10
Enamine	EN300-39799-5.0g	[4-(phenoxymethyl)phenyl]methanamine	872283-78-8		5.0g	$1033.0	2023-02-10
Enamine	EN300-39799-10.0g	[4-(phenoxymethyl)phenyl]methanamine	872283-78-8		10.0g	$1531.0	2023-02-10

4-(Phenoxymethyl)benzylamine Related Literature

1. Acetylcholinesterase amperometric detection system based on a cobalt(II) tetraphenylporphyrin-modified electrode

Analyst, 1996,121, 1123-1126
2. An arsenic trioxide nanoparticle prodrug (ATONP) potentiates a therapeutic effect on an aggressive hepatocellular carcinoma model via enhancement of intratumoral arsenic accumulation and disturbance of the tumor microenvironment†

Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
3. An approach to biodegradable star polymeric architectures using disulfide coupling†

Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
4. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
5. An artificial CO-releasing metalloprotein built by histidine-selective metallation†

Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

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